N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C16H19N3O3S/c1-21-14-4-6-22-9-13(14)19-15(20)7-12-10-23-16(18-12)11-3-2-5-17-8-11/h2-3,5,8,10,13-14H,4,6-7,9H2,1H3,(H,19,20)/t13-,14-/m1/s1
• InChI Key: VGUAFXTUPVQZNP-ZIAGYGMSSA-N
• Canonical SMILES: COC1CCOCC1NC(=O)CC2=CSC(=N2)C3=CN=CC=C3
• Isomeric SMILES: CO[C@@H]1CCOC[C@H]1NC(=O)CC2=CSC(=N2)C3=CN=CC=C3
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide, also known as compound X, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

Compound X works by binding to specific enzymes and receptors in the body, inhibiting their activity. This inhibition can lead to a variety of biological effects, including decreased inflammation and tumor growth. The exact mechanism of action is still being studied, and more research is needed to fully understand its effects.
Biochemical and Physiological Effects:
Studies have shown that N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide X can have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and receptors, leading to decreased inflammation and tumor growth. It has also been shown to have anti-oxidant properties, which can help protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide X in lab experiments is its specificity for certain enzymes and receptors. This can help researchers better understand the biological pathways involved in various diseases and conditions. However, one limitation is that the exact mechanism of action is still being studied, and more research is needed to fully understand its effects.

Future Directions

There are several future directions for research involving N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide X. One area of interest is its potential as a drug candidate for various diseases and conditions. More research is needed to fully understand its mechanism of action and its effects on different biological pathways. Additionally, further studies are needed to explore its potential applications in other areas of research, such as neuroscience and immunology.
In conclusion, this compound X is a chemical this compound that has potential applications in various scientific research areas. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand its potential and to explore its potential applications in various fields.

Synthesis Methods

Compound X can be synthesized through a series of chemical reactions involving various reagents and solvents. The synthesis method involves the use of 2-pyridin-3-yl-1,3-thiazol-4-ylamine and (3R,4R)-4-methoxyoxane-3-amine as starting materials. These two N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamides are reacted with acetic anhydride and triethylamine in the presence of dichloromethane to yield N-[(3R,4R)-4-methoxyoxan-3-yl]-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide X.

Scientific Research Applications

Compound X has potential applications in various scientific research areas such as medicinal chemistry, drug discovery, and biological studies. It has been found to have inhibitory effects on certain enzymes and receptors, making it a potential candidate for drug development. It has also been studied for its anti-inflammatory and anti-tumor properties.